Cas no 7403-23-8 (1-Pentaleneacetic acid,octahydro-)

• Product Name: 1-Pentaleneacetic acid,octahydro-
• CAS No: 7403-23-8
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 574552
• PubChem ID: 345453
• Update Time: 2025-04-19

1-Pentaleneacetic acid,octahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentaleneacetic acid,octahydro-
• 2-(1,2,3,3a,4,5,6,6a-octahydropentalen-1-yl)acetic acid
• 2-Carboxymethyl-bicyclo[3.3.0]octan
• 2-Carboxymethyl-bicyclo< 3.3.0> octan
• AC1L82SX
• NSC403084
• 7403-23-8
• DTXSID00323120
• NSC-403084
• OCTAHYDROPENTALEN-1-YLACETIC ACID
• (Octahydropentalen-1-yl)acetic acid

• Inchi： 1S/C10H16O2/c11-10(12)6-8-5-4-7-2-1-3-9(7)8/h7-9H,1-6H2,(H,11,12)
• InChI Key： NQGPEHVMWHDXPB-UHFFFAOYSA-N
• SMILES： OC(CC1CCC2CCCC21)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 281.8°C at 760 mmHg
• Flash Point: 141.9°C
• Refractive Index: 1.502
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids